
Pentaerythritol Tetraoleate: A Comprehensive
Physicochemical Guide for Researchers and

Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224 Get Quote

An In-depth Technical Guide

Pentaerythritol tetraoleate (PETO) is a tetraester of pentaerythritol and oleic acid. It is a non-

polar, viscous liquid that exhibits excellent thermal stability and lubricity. These properties have

led to its widespread use in various industrial applications, including as a lubricant, plasticizer,

and in the formulation of cosmetics. For researchers, scientists, and drug development

professionals, a thorough understanding of its physicochemical properties is crucial for

harnessing its potential in novel applications, such as in the development of advanced drug

delivery systems.

Physicochemical Properties
Pentaerythritol tetraoleate is characterized by its high molecular weight and hydrophobic

nature. It is a clear, pale yellow, and odorless liquid at room temperature. Its insolubility in water

and solubility in organic solvents are key characteristics influencing its application.

Table 1: General Physicochemical Properties of
Pentaerythritol Tetraoleate
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Property Value References

Molecular Formula C77H140O8 [1][2][3]

Molecular Weight 1193.94 g/mol [3]

Appearance Clear, pale yellow liquid [1]

Odor Odorless

Solubility

Insoluble in water; Soluble in

organic solvents and

hydrocarbons.

[1][4]

Table 2: Quantitative Physicochemical Data for
Pentaerythritol Tetraoleate

Parameter Value Range References

Density (g/cm³) 0.91 - 0.965 [1][2][3]

Viscosity @ 40 °C (mm²/s) 60 - 70 [5]

Viscosity @ 100 °C (mm²/s) 11.5 - 13.5 [5]

Viscosity Index ≥ 175

Refractive Index @ 20 °C 1.462 - 1.48 [1][2]

Boiling Point (°C) ~996 (calculated) [2][3]

Melting Point (°C) < -10 to -20 [1][2]

Flash Point (°C) 270 - 343 [2][3]

Acid Value (mg KOH/g) ≤ 1.0 - 5.0 [2]

Saponification Value (mg

KOH/g)
175 - 195 [3]

Hydroxyl Value (mg KOH/g) ≤ 20 [3]
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Detailed methodologies are essential for the accurate determination of the physicochemical

properties of pentaerythritol tetraoleate. The following protocols are based on established

methods for characterizing similar ester-based compounds.

Synthesis of Pentaerythritol Tetraoleate
This protocol describes a typical esterification reaction to synthesize PETO.

Materials:

Pentaerythritol

Oleic acid (molar ratio to pentaerythritol: 4.1:1)

p-Toluenesulfonic acid (catalyst)

Toluene (solvent, for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

A mixture of pentaerythritol, oleic acid, p-toluenesulfonic acid, and toluene is placed in a

round-bottom flask equipped with a Dean-Stark apparatus and a condenser.

The reaction mixture is heated to reflux. The water produced during the esterification is

removed azeotropically with toluene and collected in the Dean-Stark trap.

The reaction is monitored by measuring the acid value of the mixture. The reaction is

considered complete when the acid value is less than 1 mg KOH/g.

After cooling, the reaction mixture is washed with a 5% sodium bicarbonate solution to

neutralize the catalyst, followed by washing with distilled water until the aqueous layer is
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neutral.

The organic layer is dried over anhydrous sodium sulfate.

The solvent (toluene) is removed under reduced pressure using a rotary evaporator.

The crude product is then purified by vacuum distillation to obtain pure pentaerythritol
tetraoleate.[6]

Determination of Density
The density of the viscous PETO liquid can be determined using a pycnometer or a vibrating

tube densimeter.

Materials:

Pycnometer of a known volume

Analytical balance

Thermostatically controlled water bath

Pentaerythritol tetraoleate sample

Procedure:

Clean and dry the pycnometer thoroughly and determine its empty weight.

Calibrate the pycnometer with deionized water at a specific temperature (e.g., 20°C) to

determine its exact volume.

Fill the pycnometer with the PETO sample, ensuring no air bubbles are trapped.

Place the filled pycnometer in a thermostatically controlled water bath until it reaches thermal

equilibrium.

Remove the pycnometer, wipe it dry, and weigh it.
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The density is calculated by dividing the mass of the PETO sample by the volume of the

pycnometer.

Determination of Viscosity
The kinematic viscosity of PETO can be measured using a capillary viscometer, such as a

Cannon-Fenske viscometer, or a rotational viscometer.

Materials:

Cannon-Fenske viscometer

Thermostatically controlled viscosity bath

Stopwatch

Pentaerythritol tetraoleate sample

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of PETO.

Charge the viscometer with the PETO sample.

Place the viscometer in a constant temperature bath (e.g., 40°C or 100°C) and allow it to

equilibrate for at least 30 minutes.

Using suction, draw the liquid up into the upper bulb of the viscometer.

Release the suction and measure the time it takes for the liquid meniscus to pass between

the two marked points on the viscometer.

The kinematic viscosity is calculated by multiplying the efflux time by the viscometer

calibration constant.

Determination of Refractive Index
An Abbé refractometer is commonly used to measure the refractive index of liquids like PETO.
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Materials:

Abbé refractometer

Constant temperature water circulator

Pentaerythritol tetraoleate sample

Soft tissue paper

Ethanol or acetone for cleaning

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

Ensure the prism surfaces are clean and dry.

Apply a few drops of the PETO sample onto the lower prism.

Close the prisms and allow the sample to spread evenly.

Circulate water at a constant temperature (e.g., 20°C) through the instrument.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the instrument's scale.

Applications in Drug Delivery
While not a drug itself, the physicochemical properties of pentaerythritol esters make them

interesting candidates for formulation development, particularly in the area of lipid-based drug

delivery systems. For instance, pentaerythritol tetraoleate can be explored as a lipid

component in the formulation of Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid

Carriers (NLCs). These systems can enhance the solubility and bioavailability of poorly water-

soluble drugs.
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Workflow for PETO-Based Nanoparticle Formulation
The following diagram illustrates a generalized workflow for the preparation and

characterization of drug-loaded nanoparticles using pentaerythritol tetraoleate as a lipid

component.

Workflow for Preparation and Characterization of PETO-Based Lipid Nanoparticles

Nanoparticle Preparation
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Caption: A generalized workflow for the preparation and characterization of PETO-based lipid

nanoparticles.
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Logical Relationship in Nanoparticle Formulation
The selection of components and process parameters directly influences the final

characteristics of the lipid nanoparticles, which in turn determine their suitability for a specific

drug delivery application.

Key Relationships in PETO-Based Nanoparticle Formulation

Formulation & Process Inputs

Nanoparticle Characteristics

Therapeutic Application

PETO : Solid Lipid Ratio

Particle SizePhysical StabilityEncapsulation Efficiency

Surfactant ConcentrationInitial Drug Loading Homogenization/Sonication
Parameters

Enhanced Bioavailability Targeted Delivery

Drug Release Profile

Controlled/Sustained Release

Click to download full resolution via product page

Caption: Interdependencies of formulation inputs, nanoparticle characteristics, and therapeutic

outcomes.

Conclusion
Pentaerythritol tetraoleate possesses a unique set of physicochemical properties that make it

a versatile compound for various industrial applications. For the scientific and drug

development community, these properties, particularly its lipid nature and high stability, open up

avenues for its use in innovative drug delivery systems. A comprehensive understanding of its
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characteristics and the methodologies to evaluate them is paramount for successful formulation

development and research. The potential to incorporate PETO into advanced delivery platforms

like SLNs and NLCs warrants further investigation to address challenges in drug solubility and

bioavailability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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